Benzyl (2-(3-((3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-2-oxoethyl)carbamate

• IUPAC Name: benzyl N-[2-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]-2-oxoethyl]carbamate
• InChI: InChI=1S/C21H26N4O4/c26-19(12-22-21(27)28-14-15-5-2-1-3-6-15)25-10-4-7-16(13-25)11-18-23-20(24-29-18)17-8-9-17/h1-3,5-6,16-17H,4,7-14H2,(H,22,27)
• InChI Key: DTRPUVNDSIGOCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CNC(=O)OCC2=CC=CC=C2)CC3=NC(=NO3)C4CC4
• Molecular Formula: C21H26N4O4
• Molecular Weight: 398.5 g/mol

Description

The compound “2-(1-benzimidazolyl)-1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]ethanone” seems to be related. It shares some structural similarities with the compound you mentioned.

Molecular Structure Analysis

The molecular structure of the related compound “2-(1-benzimidazolyl)-1-[3-[(3-cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]-1-piperidinyl]ethanone” includes a benzimidazole ring, a piperidine ring, and a cyclopropyl ring attached to an oxadiazole ring.

Scientific Research Applications

Synthesis and Spectral Analysis

Research has focused on synthesizing derivatives of 1,3,4-Oxadiazole due to their significant biological activities. For instance, N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide were synthesized and exhibited moderate to significant antibacterial activity, demonstrating the potential of such compounds in developing new antimicrobial agents (H. Khalid et al., 2016). Another study highlighted the Au(I)-catalyzed intramolecular hydroamination of N-allenyl carbamates, effective for forming piperidine derivatives, showcasing innovative approaches to synthesizing complex organic structures (Zhibin Zhang et al., 2006).

Antimicrobial Activity

Several studies have synthesized novel compounds bearing the 1,3,4-Oxadiazole moiety, demonstrating significant antimicrobial properties. For instance, novel 2-((4-(2H-benzo[d][1,2,3]triazol-2-yl)piperidin-1-yl)methyl)-5-substituted phenyl-1,3,4-oxadiazoles showed promising antibacterial and antifungal activities, suggesting their potential in treating infections (S. Vankadari et al., 2013).

Biological Evaluation and Potential Applications

1,3,4-Oxadiazole derivatives have been synthesized and evaluated for their biological activities, including butyrylcholinesterase (BChE) inhibition and potential antimycobacterial agents. These studies highlight the therapeutic potential of such compounds in treating various diseases and conditions, such as bacterial infections and disorders requiring BChE inhibitors (H. Khalid et al., 2016).